Cas no 70267-27-5 (Octanoic acid, 2-hydroxy-, (S)-)

Octanoic acid, 2-hydroxy-, (S)- structure
70267-27-5 structure
Product Name:Octanoic acid, 2-hydroxy-, (S)-
CAS No:70267-27-5
MF:C8H16O3
MW:160.210843086243
CID:547506
PubChem ID:6995013
Update Time:2025-04-19

Octanoic acid, 2-hydroxy-, (S)- Chemical and Physical Properties

Names and Identifiers

    • Octanoic acid, 2-hydroxy-, (S)-
    • S-2-Hydroxyoctanoic acid
    • DB07907
    • (s)-2-hydroxyoctanoic acid
    • 70267-27-5
    • HOC
    • (s)-2-hydroxy octanoic acid
    • SCHEMBL193518
    • Q27097142
    • DTXSID501313130
    • (2S)-2-HYDROXYOCTANOIC ACID
    • NS00068738
    • Inchi: 1S/C8H16O3/c1-2-3-4-5-6-7(9)8(10)11/h7,9H,2-6H2,1H3,(H,10,11)/t7-/m0/s1
    • InChI Key: JKRDADVRIYVCCY-ZETCQYMHSA-N
    • SMILES: O[C@H](C(=O)O)CCCCCC

Computed Properties

  • Exact Mass: 160.10998
  • Monoisotopic Mass: 160.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53
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